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These application notes provide detailed protocols for the accurate and reproducible

measurement of Transmembrane Protein 45B (TMEM45B) expression in cellular models. The

following sections offer methodologies for quantifying TMEM45B at both the mRNA and protein

levels, crucial for research in oncology, immunology, and developmental biology.

Introduction to TMEM45B
Transmembrane Protein 45B (TMEM45B) is a multi-pass membrane protein whose expression

has been implicated in various physiological and pathological processes. Notably, TMEM45B

expression is often dysregulated in several types of cancer, where it can influence cell

proliferation, migration, and invasion.[1][2] Its involvement in signaling pathways such as the

Wnt/β-catenin pathway underscores its potential as a therapeutic target and biomarker.[2]

Accurate measurement of TMEM45B expression is therefore critical for elucidating its biological

functions and clinical relevance.

I. Measurement of TMEM45B mRNA Expression
A. Quantitative Real-Time PCR (qPCR)
Quantitative PCR is a sensitive method for quantifying TMEM45B mRNA levels.
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Experimental Workflow for qPCR

RNA Extraction & QC cDNA Synthesis qPCR Amplification Data Analysis

RNA Extraction from Cells RNA Quality & Quantity Assessment
(e.g., NanoDrop, Bioanalyzer)

Reverse Transcription
(RNA to cDNA)

Prepare qPCR Reaction Mix
(cDNA, Primers, Master Mix) Run qPCR Instrument Relative Quantification

(ΔΔCt Method)

Sample Preparation Electrophoresis & Transfer Immunodetection Detection & Analysis

Cell Lysis
(RIPA Buffer)

Protein Quantification
(BCA Assay) SDS-PAGE Protein Transfer

(to PVDF/Nitrocellulose)
Blocking

(5% non-fat milk or BSA)
Primary Antibody Incubation

(anti-TMEM45B)
Secondary Antibody Incubation

(HRP-conjugated) Chemiluminescent Detection Image Acquisition & Densitometry
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Cell Preparation Fixation & Permeabilization Immunostaining Imaging

Seed Cells on Coverslips Culture to Desired Confluency Fixation
(e.g., 4% PFA)

Permeabilization
(e.g., 0.1% Triton X-100)

Blocking
(e.g., 5% Goat Serum)

Primary Antibody Incubation
(anti-TMEM45B) Fluorescent Secondary Antibody Mount Coverslips Fluorescence Microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TMEM45B - Antibodies - The Human Protein Atlas [proteinatlas.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15618157?utm_src=pdf-body-img
https://www.benchchem.com/product/b15618157?utm_src=pdf-custom-synthesis
https://www.proteinatlas.org/ENSG00000151715-TMEM45B/summary/antibody
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Silencing Transmembrane Protein 45B (TNEM45B) Inhibits Proliferation, Invasion, and
Tumorigenesis in Osteosarcoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Measuring TMEM45B Expression in Cells: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618157#how-to-measure-tmem45b-expression-in-
cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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